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Compound of Interest

Compound Name: Maritimetin

Cat. No.: B191794 Get Quote

An In-depth Technical Guide to Maritimetin
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of novel chemical entities is paramount. This guide provides a detailed overview

of Maritimetin, a naturally occurring aurone, with a focus on its chemical structure, and lays

the groundwork for further exploration into its biological activities.

Chemical Structure of Maritimetin
Maritimetin is a hydroxyaurone, a type of flavonoid, characterized by its unique benzofuranone

core. Its chemical identity is rigorously defined by several key identifiers, ensuring precise

communication and replicability in research.

Maritimetin is structurally defined as an aurone substituted with hydroxy groups at positions 6,

7, 3', and 4'.[1][2] This specific arrangement of hydroxyl groups is critical to its chemical

properties and, consequently, its biological activity. The systematic name for Maritimetin is

(2Z)-2-[(3,4-dihydroxyphenyl)methylidene]-6,7-dihydroxy-1-benzofuran-3-one.[1]

A related compound, often found in conjunction with Maritimetin, is Maritimein, which is the 6-

O-glucoside of Maritimetin.[3][4] This means a glucose molecule is attached at the 6th position

of the Maritimetin structure. The IUPAC name for Maritimein is (2Z)-2-[(3,4-

dihydroxyphenyl)methylidene]-7-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-1-benzofuran-3-one.[3]

For computational and database purposes, the following identifiers are crucial:
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Identifier Maritimetin
Maritimein (Maritimetin-6-
O-glucoside)

IUPAC Name

(2Z)-2-[(3,4-

dihydroxyphenyl)methylidene]-

6,7-dihydroxy-1-benzofuran-3-

one[1]

(2Z)-2-[(3,4-

dihydroxyphenyl)methylidene]-

7-hydroxy-6-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

1-benzofuran-3-one[3]

SMILES
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InChI Key
PNIFOHGQPKXLJE-

SDQBBNPISA-N[1]

SYRURBPRFQUYQS-

RHEJLWEFSA-N[3]

Molecular Formula C15H10O6[1][2] C21H20O11[3]

CAS Number 576-02-3[1][2] 490-54-0[3]

Physicochemical Properties
A summary of the key physicochemical properties of Maritimetin is provided below. These

properties are essential for understanding its behavior in biological systems and for the design

of experimental protocols.

Property Value Source

Molecular Weight 286.24 g/mol [1]

Melting Point 292 °C [1]

Solubility
0.398 mg/L @ 25 °C

(experimental)
[1]

Visualization of the Chemical Structure
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To provide a clear visual representation of the molecular architecture of Maritimetin, the

following diagram has been generated using the Graphviz DOT language.
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Chemical Structure of Maritimetin
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Caption: A 2D representation of the chemical structure of Maritimetin.

Further sections on signaling pathways, experimental protocols, and quantitative data on

biological activities will be populated as more research becomes publicly available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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